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Introduction

Stable isotope labeling is a powerful technique for elucidating enzymatic mechanisms, tracing
metabolic pathways, and quantifying substrate turnover. Xylose, a five-carbon aldose sugar, is
a key component of hemicellulose and plays a significant role in various biological processes.
The use of D-xylose labeled with oxygen-18 (Xylose-180) in enzymatic assays provides an
effective method for tracking the fate of oxygen atoms during catalysis. This is particularly
valuable for studying the mechanisms of isomerases, glycosyltransferases, and hydrolases that
utilize xylose or its derivatives as substrates. These application notes provide detailed protocols
for conducting enzymatic assays with Xylose-180 and analyzing the results using mass
spectrometry.

Key Applications

o Elucidation of Enzyme Mechanisms: Tracking the incorporation or transfer of the 180 label
from Xylose-180 can help determine the catalytic mechanism of enzymes such as xylose
isomerase, including the identification of bond cleavage and formation steps.

» Metabolic Flux Analysis: In microbial or cellular systems, stable isotope tracing with 13C- and
potentially 180-labeled xylose can be used to follow its metabolic fate through pathways like
the pentose phosphate pathway.[1]
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e Substrate Specificity and Activity of Glycosyltransferases: Xylose-180 can be used in the
synthesis of UDP-Xylose-180, a donor substrate for xylosyltransferases, to study the
transfer of xylose to acceptor molecules.

Featured Enzymes and Protocols

This document outlines protocols for two key classes of enzymes that can be studied using
Xylose-180:

o D-Xylose Isomerase: Catalyzes the reversible isomerization of D-xylose to D-xylulose.

¢ [-Xylosidase: A glycoside hydrolase that cleaves terminal 3-D-xylose residues from
xylooligosaccharides.

Protocol 1: Mechanistic Analysis of D-Xylose
Isomerase using Xylose-180

This protocol describes an in vitro assay to investigate the mechanism of D-xylose isomerase
by monitoring the incorporation of 180 from the solvent (H2180) into xylose, or by using [1-
180] or [2-180]D-xylose to trace the oxygen atom during isomerization.

Experimental Workflow for Xylose Isomerase Assay
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 5/5 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b12394472?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12394472?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

